(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)-N-(thiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-[[(E)-2-cyano-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]ethenyl]amino]-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C22H17N5O3S3/c1-30-18-4-2-3-15(11-18)20-14-32-21(26-20)16(12-23)13-25-17-5-7-19(8-6-17)33(28,29)27-22-24-9-10-31-22/h2-11,13-14,25H,1H3,(H,24,27)/b16-13+
• InChI Key: DLRMHHMSUGPDQI-DTQAZKPQSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)C(=CNC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4)C#N
• Isomeric SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)/C(=C/NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4)/C#N
• Molecular Formula: C22H17N5O3S3
• Molecular Weight: 495.6 g/mol

Description

(E)-4-((2-cyano-2-(4-(3-methoxyphenyl)thiazol-2-yl)vinyl)amino)-N-(thiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H17N5O3S3 and its molecular weight is 495.59. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The compound and its derivatives have been synthesized and characterized for potential applications in photodynamic therapy (PDT). For instance, a study highlighted the synthesis of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base. These compounds, including variations of benzenesulfonamide derivatives, demonstrated significant photophysical and photochemical properties, making them useful as photosensitizers in PDT. The high singlet oxygen quantum yield and appropriate photodegradation quantum yield of these compounds are crucial for Type II photodynamic processes, suggesting their potential for cancer treatment applications through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition for Therapeutic Applications

Research into benzenesulfonamide derivatives has also involved their synthesis and biochemical evaluation as inhibitors of specific enzymes, which could have therapeutic implications. A notable example is the synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides, which showed high-affinity inhibition of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway. This pathway has been implicated in several neurological disorders, suggesting that inhibitors based on the benzenesulfonamide structure could offer therapeutic benefits (Röver et al., 1997).

Antitumor and Anticancer Potential

Another area of research has focused on the synthesis and bioactivity studies of benzenesulfonamide derivatives for potential antitumor and anticancer applications. A series of new benzenesulfonamides were synthesized and showed interesting cytotoxic activities, particularly against specific human cytosolic isoforms of carbonic anhydrase, which are often targeted for cancer therapy. The 3,4,5-trimethoxy and the 4-hydroxy derivatives, in particular, displayed cytotoxic activities that may be crucial for further anti-tumor activity studies (Gul et al., 2016).